Cas no 1172319-31-1 (Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1))

• Product Name: Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1)
• CAS No: 1172319-31-1
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• MDL: MFCD09260531
• CID: 5186653
• Update Time: 2026-03-05

Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1)

• MDL： MFCD09260531
• Inchi： 1S/C14H14N2O.ClH/c15-14(16)10-11-5-4-8-13(9-11)17-12-6-2-1-3-7-12;/h1-9H,10H2,(H3,15,16);1H
• InChI Key： YCGUACFOXRMZCU-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC=C(CC(N)=N)C=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1)

Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) and its Significance in Modern Chemical Biology

Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1), with the CAS number 1172319-31-1, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug discovery and molecular targeting. The hydrochloride salt form (1:1) enhances its solubility and stability, making it a versatile candidate for various biochemical assays and therapeutic investigations.

The molecular structure of Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) incorporates a benzene ring substituted with an ethanimidamide group at the 3-position, further modified by a phenoxy moiety. This arrangement confers specific electronic and steric properties that are critical for its interaction with biological targets. The presence of the hydrochloride salt not only improves its physicochemical properties but also facilitates its use in aqueous-based systems, which is essential for many biological applications.

In recent years, there has been a surge in research focusing on small molecules that can modulate biological pathways with high specificity. Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) has emerged as a promising candidate in this context. Its unique structural features suggest potential activity against various biological targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The phenoxy group, in particular, is known to enhance binding affinity and selectivity, making this compound an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) is its potential as a lead compound for drug development. Researchers have been exploring its interactions with key proteins and enzymes that play pivotal roles in disease mechanisms. For instance, studies have indicated that this compound may inhibit the activity of certain kinases implicated in cancer cell proliferation. Additionally, its ability to modulate neurotransmitter receptors has opened up avenues for investigating its role in neurological disorders.

The hydrochloride salt form of this compound offers several advantages in terms of handling and formulation. Its enhanced solubility allows for easier administration in preclinical studies, while its stability ensures consistent performance across different experimental conditions. These attributes make it an ideal candidate for both in vitro and in vivo studies aimed at elucidating its pharmacological profile.

Recent advancements in computational chemistry have further accelerated the exploration of Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1). Molecular docking simulations and virtual screening techniques have been employed to identify potential binding pockets on target proteins. These computational approaches have helped researchers predict the compound's efficacy and selectivity, thereby guiding the design of more potent derivatives.

In addition to its therapeutic potential, Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) has also been investigated for its role in chemical biology research. Its ability to interact with specific biological targets makes it a valuable tool for studying enzyme mechanisms and signal transduction pathways. By using this compound as a probe, scientists can gain insights into the fundamental processes that underlie various physiological and pathological conditions.

The synthesis of Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have enabled researchers to obtain high-purity samples suitable for biological testing.

The future prospects of Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop novel derivatives that exhibit enhanced potency and reduced side effects. Additionally, preclinical studies are being conducted to evaluate its safety profile and optimal dosing regimens.

In conclusion, Benzeneethanimidamide, 3-phenoxy-, hydrochloride (1:1) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential therapeutic applications, make it a valuable asset for both academic research and drug development efforts. As our understanding of biological pathways continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.